Cas no 99070-17-4 (3-Bromo-4-isopropylbenzoic acid)

• Product Name: 3-Bromo-4-isopropylbenzoic acid
• CAS No: 99070-17-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD11110860
• CID: 828858
• Update Time: 2025-04-19

3-Bromo-4-isopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-isopropylbenzoic acid
• 3-bromocumic acid

• MDL： MFCD11110860
• Inchi： 1S/C10H11BrO2/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6H,1-2H3,(H,12,13)
• InChI Key： VLOPEDMMJXCNSH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.445
• Melting Point: 151-153 ºC
• Boiling Point: 326 ºC
• Flash Point: 151 ºC

3-Bromo-4-isopropylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature